1,1,1-Trifluoro-3-iodopropane
Overview
Description
“1,1,1-Trifluoro-3-iodopropane” is a halogenated hydrocarbon with the molecular formula C3H4F3I . It is a colorless liquid and is used as a reagent in various chemical reactions .
Synthesis Analysis
This compound is a key intermediate in the synthesis of various pharmaceutical compounds such as anti-inflammatory agents, anesthetics, and antihistamines . It may be used in the preparation of quaternary salt, 1-methyl-3-trifluoropropylimidazolium iodide .
Molecular Structure Analysis
The molecular structure of “1,1,1-Trifluoro-3-iodopropane” is represented by the formula ICH2CH2CF3 . The molecular weight of this compound is 223.96 Da .
Chemical Reactions Analysis
“1,1,1-Trifluoro-3-iodopropane” is used in various chemical reactions due to its unique structure that allows it to participate in processes that require a halogenated propane molecule . It has been used in a study of the quarternization of pyrazine, pyridazine, and pyrimidine .
Physical And Chemical Properties Analysis
“1,1,1-Trifluoro-3-iodopropane” has a boiling point of 86-88℃ and a density of 1.836 g/cm³ at 25℃ . It also has a refractive index of 1.42 .
Scientific Research Applications
Preparation of Quaternary Salt
1,1,1-Trifluoro-3-iodopropane can be used in the preparation of quaternary salt, specifically 1-methyl-3-trifluoropropylimidazolium iodide . This process is part of a broader category of chemical reactions known as quaternization reactions.
Study of Quaternization Reactions
This compound has been used in a study of the quaternization of pyrazine, pyridazine, and pyrimidine . Quaternization reactions are important in the field of organic chemistry, particularly in the synthesis of quaternary ammonium compounds.
Formation of Polyfluoroalkylimidazolium Salts
1,1,1-Trifluoro-3-iodopropane has been used in the formation of polyfluoroalkylimidazolium salts . These salts are a type of ionic liquid, which have potential applications in a variety of fields, including green chemistry and electrochemistry.
Safety and Hazards
This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
Future Directions
Mechanism of Action
Target of Action
1,1,1-Trifluoro-3-iodopropane, also known as 1-Iodo-3,3,3-trifluoropropane, is a halogenated hydrocarbon It’s known to be used in various chemical reactions, suggesting its targets could be a wide range of organic compounds .
Mode of Action
It’s known to participate in processes that require a halogenated propane molecule . It may interact with its targets through halogen bonding, a type of non-covalent interaction between the halogen atom (iodine in this case) and a variety of Lewis bases .
Biochemical Pathways
1,1,1-Trifluoro-3-iodopropane has been used in the preparation of quaternary salt, 1-methyl-3-trifluoropropylimidazolium iodide . It’s also been used in a study of the quarternization of pyrazine, pyridazine, and pyrimidine . These reactions suggest that it may affect the biochemical pathways involving these compounds.
Pharmacokinetics
Given its use as a reagent in chemical reactions, it’s likely that its bioavailability and pharmacokinetics would depend on the specific conditions of the reaction it’s used in .
Result of Action
Its use in the preparation of quaternary salts and the quarternization of certain compounds suggests that it may play a role in facilitating these chemical transformations .
properties
IUPAC Name |
1,1,1-trifluoro-3-iodopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F3I/c4-3(5,6)1-2-7/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULIYQAUQKZDZOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CI)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4F3I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10963475 |
Source
|
| Record name | 1,1,1-Trifluoro-3-iodopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10963475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1-Trifluoro-3-iodopropane | |
CAS RN |
460-37-7 |
Source
|
| Record name | 1,1,1-Trifluoro-3-iodopropane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=460-37-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1,1-Trifluoro-3-iodopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10963475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,1-trifluoro-3-iodopropane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 1,1,1-trifluoro-3-iodopropane in organic synthesis?
A: 1,1,1-Trifluoro-3-iodopropane serves as a valuable reagent in synthesizing β-trifluoromethylstyrenes through a domino Heck coupling reaction []. This method offers a convenient alternative to traditional approaches that rely on gaseous reagents like 3,3,3-trifluoropropene and often require additives and phosphines in the catalytic system.
Q2: How does the structure of 1,1,1-trifluoro-3-iodopropane compare to its non-fluorinated counterpart, 1-iodopropane, in surface chemistry studies?
A: Both 1,1,1-trifluoro-3-iodopropane and 1-iodopropane are used to study β-hydride elimination reactions on copper surfaces []. When adsorbed onto a Cu(111) surface at low temperatures, they form propyl (CH3CH2CH2-Cu) and trifluoropropyl (CF3CH2CH2-Cu) groups, respectively. Investigating the kinetics of β-hydride elimination in these fluorinated and non-fluorinated alkyl groups provides insights into the influence of fluorine substitution on surface reactions.
Q3: Can 1,1,1-trifluoro-3-iodopropane be used in asymmetric synthesis, and what are the key considerations?
A: Yes, 1,1,1-trifluoro-3-iodopropane can be used to synthesize trifluoromethyl-containing amino esters using a modified Davis protocol []. A crucial factor for success is employing titanium tetraisopropoxide (Ti(Oi-Pr)4) as the Lewis acid during the condensation of the intermediate aldehyde with (S)-(+)-p-toluenesulfinamide. Additionally, specific conditions for a high-yielding Wittig reaction involving the aldehyde hydrate and a phosphorus ylide have been identified, which may have broader applicability in similar reactions.
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